4-(1-benzyl-1H-benzimidazol-2-yl)-1-(3,4-dimethylphenyl)pyrrolidin-2-one

• IUPAC Name: 4-(1-benzylbenzimidazol-2-yl)-1-(3,4-dimethylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C26H25N3O/c1-18-12-13-22(14-19(18)2)28-17-21(15-25(28)30)26-27-23-10-6-7-11-24(23)29(26)16-20-8-4-3-5-9-20/h3-14,21H,15-17H2,1-2H3
• InChI Key: ZHCUUPGPFOQLFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC5=CC=CC=C5)C
• Molecular Formula: C26H25N3O
• Molecular Weight: 395.5 g/mol

Description

4-(1-benzyl-1H-benzimidazol-2-yl)-1-(3,4-dimethylphenyl)pyrrolidin-2-one, also known as BZP, is a synthetic compound that has been extensively studied for its potential in scientific research. BZP belongs to the class of piperazine derivatives, and it has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Material Science

Benzimidazole derivatives and pyrrolidin-2-ones have been extensively studied for their potential in creating new materials with desirable properties. For instance, the synthesis of soluble and thermally stable polyimides incorporating triaryl imidazole pendant groups or pyridine-containing polyimides demonstrates the importance of these structures in developing materials with high glass transition temperatures and excellent solubility in aprotic polar solvents (Ghaemy & Alizadeh, 2009); (Wang et al., 2006). These materials are crucial for various applications, including electronics and aerospace industries, where high thermal stability and material strength are required.

Catalysis

Compounds with benzimidazole and related structures have shown promise as catalysts in polymerization reactions. For example, (benzimidazolylmethyl)amine ZnII and CuII carboxylate complexes have been utilized in the polymerization reactions of ϵ-caprolactone, demonstrating the role of these compounds in facilitating ring-opening polymerization processes (Attandoh et al., 2014). Such catalysts are vital for producing polymers with specific properties, indicating a potential application area for the compound .

Photophysical and Electrochemical Applications

The study of photochromic benzimidazol[1,2a]pyrrolidin-2-ones illustrates the application of similar compounds in developing materials with unique optical properties, such as thermally stable highly colored photochromes (Kose & Orhan, 2006). Additionally, benzimidazole derivatives have been explored for their polarographic behavior, suggesting their utility in electrochemical studies and potential applications in sensors and analytical chemistry (Johansson & Wendsjö, 1983).